1-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazole-4-carboxylic acid

• IUPAC Name: 1-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H12N4O3/c1-5-6(2)13-11(14-9(5)16)15-7(3)8(4-12-15)10(17)18/h4H,1-3H3,(H,17,18)(H,13,14,16)
• InChI Key: SVWPWYBYZOQLLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=NC1=O)N2C(=C(C=N2)C(=O)O)C)C
• Molecular Formula: C11H12N4O3
• Molecular Weight: 248.24 g/mol

Description

The compound with the identifier “1-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazole-4-carboxylic acid” is a chemical substance listed in the PubChem database. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The preparation of the compound “1-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazole-4-carboxylic acid” involves specific synthetic routes and reaction conditions. The detailed synthetic routes and industrial production methods are typically proprietary and may vary depending on the manufacturer. general preparation methods include:

Synthetic Routes: The synthesis of this compound often involves multiple steps, including the reaction of specific precursors under controlled conditions. The exact details of these steps are usually documented in scientific literature or patents.

Reaction Conditions: The reaction conditions for synthesizing this compound may include specific temperatures, pressures, and the use of catalysts to facilitate the reaction.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale chemical reactors and specialized equipment to ensure the purity and yield of the final product.

Chemical Reactions Analysis

The compound “1-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazole-4-carboxylic acid” undergoes various types of chemical reactions, including:

Oxidation: This compound can undergo oxidation reactions, where it reacts with oxidizing agents to form oxidized products.

Reduction: It can also undergo reduction reactions, where it reacts with reducing agents to form reduced products.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The reaction conditions may vary depending on the desired product.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce oxidized derivatives, while reduction may produce reduced derivatives.

Scientific Research Applications

The compound “1-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazole-4-carboxylic acid” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is used in biological studies to investigate its effects on cellular processes and pathways.

Industry: The compound is used in industrial processes for the production of various chemical products.

Mechanism of Action

The mechanism of action of the compound “1-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazole-4-carboxylic acid” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context of use.

Comparison with Similar Compounds

The compound “1-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazole-4-carboxylic acid” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. The comparison may involve analyzing the chemical properties, reactivity, and applications of these compounds.

Similar Compounds: Some similar compounds include those listed in the PubChem database with similar chemical structures or properties.

Uniqueness: The uniqueness of “this compound” lies in its specific chemical properties and the range of applications it has in scientific research.